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Compound of Interest

Compound Name: Ethyl Ricinoleate

Cat. No.: B056683

Introduction

Ethyl ricinoleate, an ester derived from castor oil, is emerging as a promising bio-based
lubricant base stock.[1] Its inherent biodegradability, low toxicity, and excellent lubricity make it
a sustainable alternative to conventional petroleum-based lubricants.[1][2] The unique
molecular structure of ethyl ricinoleate, which includes a hydroxyl group and a long fatty acid
chain, contributes to its favorable tribological properties.[1] This document provides detailed
application notes on the properties of ethyl ricinoleate and protocols for its synthesis and
evaluation as a lubricant. It is intended for researchers and scientists in the fields of materials
science, chemistry, and drug development exploring sustainable industrial fluids.

Physicochemical and Tribological Properties

Ethyl ricinoleate possesses a unique combination of physical and chemical properties that
make it suitable for lubricant applications. Its high boiling point and flash point indicate good
thermal stability.[3] The presence of the hydroxyl group in its structure enhances its lubricity.

Data Presentation: Physicochemical Properties

The key physicochemical properties of ethyl ricinoleate are summarized in the table below.
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Property Value Reference
Molecular Formula C20H3803
Molecular Weight 326.52 g/mol

Colorless to light yellow clear
Appearance o

liquid
Density ~0.920 g/cm3
Boiling Point 257-259 °C (at 13 mmHg)
Flash Point 159.1 °C

Soluble in organic solvents
Solubility (e.g., ethanol); insoluble in

water

Data Presentation: Tribological Performance

The tribological performance of a lubricant is primarily assessed by its ability to reduce friction

and wear. The hydroxyl group in ethyl ricinoleate's backbone is credited with improving its

lubricity. Studies have shown that esters with hydroxyl groups and double bonds exhibit

enhanced lubrication. The following table presents indicative tribological data for formulations

containing fatty acid esters, demonstrating their potential to improve lubricity.
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. L. Wear Scar
Lubricant Coefficient of . o
. L Diameter Key Findings Reference
Formulation Friction (COF)
(WSD) (um)
Gasoline (Base Baseline
~0.23 648
Fuel) performance.
Significant
Gasoline + 15% 0.093 (59% 167 improvement in
Ethyl Oleate reduction) lubricity and
wear resistance.
Commercial Standard for
_ _ ~0.087 ~300 _
Mineral Oill comparison.
Demonstrates
- 0.0699 (20% the high potential
Modified Castor -
) ] lower than 281.2 of modified
Oil Fatty Acids ] ] o ) ]
mineral oil) ricinoleic acid

derivatives.

Note: Data is compiled from different studies for illustrative purposes. Direct comparison

requires identical testing conditions.

Experimental Protocols

Protocol 1: Synthesis of Ethyl Ricinoleate via
Esterification

This protocol describes the synthesis of ethyl ricinoleate from ricinoleic acid, the primary fatty

acid in castor oil.

Materials:

e Ricinoleic acid (derived from castor oil hydrolysis)

o Ethanol (excess)

 Sulfuric acid (or other strong acid catalyst)
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e Sodium bicarbonate solution (5% w/v)

e Anhydrous sodium sulfate

» Toluene (for azeotropic removal of water, optional)
Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine ricinoleic acid and an excess of ethanol
(e.g., 1:5 molar ratio).

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of
the acid weight) to the mixture while stirring.

Reaction: Heat the mixture to reflux (approximately 78-80°C) and maintain for 4-6 hours. The
reaction progress can be monitored using Thin Layer Chromatography (TLC).

Neutralization: After cooling, transfer the mixture to a separatory funnel. Wash the mixture
with a 5% sodium bicarbonate solution to neutralize the acid catalyst. Repeat until the
agueous layer is no longer acidic.

Washing: Wash the organic layer with distilled water to remove any remaining salts.

Drying: Dry the organic layer (crude ethyl ricinoleate) over anhydrous sodium sulfate.
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« Purification: Filter to remove the drying agent. Remove the excess ethanol and any solvent
using a rotary evaporator to yield the purified ethyl ricinoleate.

Reactants

Castor Oil / Ricinoleic Acid Ethanol Acid Catalyst (H2S0a4)

Progess

Y Y y

Esterification Reaction
(Reflux, 4-6h)

Crude Product

Neutralization & Washing
(NaHCOs, Water)

l

Drying & Purification
(Rotary Evaporation)

Proguct

Purified Ethyl Ricinoleate
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Caption: Workflow for the synthesis of ethyl ricinoleate.

Protocol 2: Formulation of a Bio-Based Lubricant

This protocol outlines the basic steps for creating a lubricant formulation using ethyl
ricinoleate as the base stock.

Materials:

Ethyl Ricinoleate (Base Stock, 95-99% by weight)

Antioxidant Additive (e.g., aminic or phenolic type, 0.5-2% by weight)

Anti-wear Additive (e.g., zinc dialkyldithiophosphate - ZDDP, 0.5-2% by weight)

Corrosion Inhibitor (optional)

Viscosity Index Improver (optional)

Equipment:

o Beaker or flask

e Magnetic stirrer and hot plate

e Precision balance

Procedure:

o Base Stock Preparation: Weigh the required amount of ethyl ricinoleate into a beaker.

e Heating: Gently heat the base stock to 40-50°C while stirring to ensure homogeneity and
facilitate the dissolution of additives.

» Additive Incorporation: Slowly add the pre-weighed antioxidant and anti-wear additives to the
heated base stock under continuous stirring.
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Homogenization: Continue stirring the mixture for 30-60 minutes until all additives are
completely dissolved and the solution is clear and homogenous.

Cooling: Allow the final lubricant formulation to cool down to room temperature.

Storage: Store the formulated lubricant in a sealed container, protected from light and
moisture.

Protocol 3: Standardized Evaluation of Lubricant
Performance

To evaluate the performance of the ethyl ricinoleate-based lubricant, a series of standardized
tests should be conducted. The American Society for Testing and Materials (ASTM) provides
standard procedures for these evaluations.

Key Performance Tests:

Wear and Friction Testing (ASTM D4172): This is one of the most critical tests. It is

performed using a four-ball wear tester to determine the lubricant's anti-wear properties by
measuring the wear scar diameter (WSD) on steel balls after a set duration under specific
load and temperature conditions. The coefficient of friction is also recorded during the test.

Oxidation Stability (ASTM D2272): This test evaluates the lubricant's resistance to
degradation at high temperatures in the presence of oxygen. It is crucial for determining the
operational lifetime of the lubricant.

Foaming Characteristics (ASTM D892): This test assesses the lubricant's tendency to form
foam, which can impede lubrication. It measures both the foaming tendency and the stability
of the foam.

Water Separability (Demulsibility) (ASTM D1401): This measures the lubricant's ability to
separate from water, which is important for preventing emulsion formation that can lead to
corrosion and reduced lubrication.

Viscosity (ASTM D445): Kinematic viscosity is a fundamental property that determines the
lubricant's flow characteristics and film strength at different temperatures.
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Caption: General workflow for lubricant formulation and evaluation.
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Mechanism of Action

The effectiveness of ethyl ricinoleate as a lubricant is rooted in its molecular structure.

» Polarity and Adsorption: The ester and hydroxyl (-OH) functional groups impart polarity to the
molecule. This polarity promotes strong adsorption onto metal surfaces, forming a durable
boundary film that prevents direct metal-to-metal contact, thereby reducing friction and wear.

e Hydrogen Bonding: The hydroxyl group can form intermolecular hydrogen bonds, which
contributes to a more viscous and resilient lubricant film under pressure.

e Long Hydrocarbon Chain: The long C18 fatty acid chain provides the necessary viscosity
and hydrodynamic lubrication properties, separating surfaces under high-speed, low-load

conditions.
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Caption: Relationship between molecular structure and lubricant function.
Conclusion

Ethyl ricinoleate stands out as a high-performance, renewable, and biodegradable base stock
for lubricant formulations. Its unique chemical structure provides excellent lubricity, making it
suitable for a range of industrial applications. The protocols outlined in this document provide a
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framework for the synthesis, formulation, and evaluation of ethyl ricinoleate-based lubricants,
enabling further research and development in the field of sustainable tribology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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